Methyl 2-amino-4-bromo-3-methylbenzoate

• IUPAC Name: methyl 2-amino-4-bromo-3-methylbenzoate
• InChI: InChI=1S/C9H10BrNO2/c1-5-7(10)4-3-6(8(5)11)9(12)13-2/h3-4H,11H2,1-2H3
• InChI Key: FOCWGRWJOKQCAE-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1N)C(=O)OC)Br
• Molecular Formula: C9H10BrNO2
• Molecular Weight: 244.08 g/mol
• CAS RN: 851045-38-0

Description

Methyl 2-amino-4-bromo-3-methylbenzoate is a chemical compound with the molecular formula C9H10BrNO2 and a molecular weight of 244.09. It is a solid substance and is typically stored in a dark place, under an inert atmosphere, at room temperature.

Molecular Structure Analysis

The InChI code for Methyl 2-amino-4-bromo-3-methylbenzoate is 1S/C9H10BrNO2/c1-5-7 (10)4-3-6 (8 (5)11)9 (12)13-2/h3-4H,11H2,1-2H3. This code provides a detailed description of the molecule’s structure, including the positions of the bromine, amino, and methyl groups on the benzene ring, and the ester group attached to the carboxylic acid.

Physical And Chemical Properties Analysis

Methyl 2-amino-4-bromo-3-methylbenzoate is a solid substance. It has a molecular weight of 244.09. The compound should be stored in a dark place, under an inert atmosphere, at room temperature.

Scientific Research Applications

Sure! Here is a comprehensive analysis of the scientific research applications of Methyl 2-amino-4-bromo-3-methylbenzoate:

Pharmaceutical Development

Methyl 2-amino-4-bromo-3-methylbenzoate is often used as an intermediate in the synthesis of various pharmaceutical compounds. .

Organic Synthesis

This compound is valuable in organic synthesis due to its bromine and amino functional groups. .

Material Science

In material science, Methyl 2-amino-4-bromo-3-methylbenzoate is used in the design and synthesis of novel polymers and materials. .

Chemical Biology

Researchers utilize this compound in chemical biology to study biological processes at the molecular level. .

Analytical Chemistry

Finally, in analytical chemistry, this compound is employed as a standard or reference material in various analytical techniques. Its well-defined chemical properties make it suitable for use in chromatography and spectroscopy, aiding in the accurate analysis of complex mixtures.

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Mechanism of Action

The mechanism of action of Methyl 2-amino-4-bromo-3-methylbenzoate is not specified in the sources I found. It’s worth noting that the mechanism of action for a chemical compound typically refers to its interactions in a biological context, such as how it affects a particular biochemical process or pathway.

Safety and Hazards

Methyl 2-amino-4-bromo-3-methylbenzoate is associated with several hazard statements, including H302 (Harmful if swallowed), H315 (Causes skin irritation), H319 (Causes serious eye irritation), and H335 (May cause respiratory irritation). Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and washing thoroughly after handling.

Synthesis routes and methods

Procedure details

Add (trimethylsilyl)diazomethane (16.5 mL, 33 mmol, 2 M in hexane) to a solution of 2-amino-4-bromo-3-methyl-benzoic acid (3.8 g, 16.5 mmol) in ethyl acetate (50 mL) and ethanol (50 mL) at room temperature and stir the solution for 16 h. Remove the solvent under reduced pressure. Chromatograph the residue over silica gel, eluting with hexanes/ethyl acetate, to afford the title compound (3.54 g, 88%). MS (ES+): 245 (M+H).